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Compound of Interest

Compound Name: IV-361

Cat. No.: B8210087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, and logistical information for the handling

of IV-361, a potent and selective CDK7 inhibitor. Given that a specific Safety Data Sheet (SDS)

for IV-361 is not publicly available, the following guidance is based on best practices for

handling potent, research-grade kinase inhibitors and should be adapted to your specific

laboratory conditions and institutional safety protocols. Always treat unknown compounds as

potentially hazardous.

Quantitative Data Summary
The following table summarizes essential quantitative information for handling IV-361. Since

specific toxicological data like Occupational Exposure Limits (OELs) are not available, a

conservative approach is recommended.
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Parameter Value/Recommendation Source/Rationale

Compound Name IV-361 Internal Designator

CAS Number 2055741-39-2 Chemical Abstracts Service

Molecular Formula C₂₃H₃₂FN₅O₂Si Scientific Literature

Molecular Weight 457.62 g/mol Scientific Literature

Occupational Exposure Limit

(OEL)

Not Established. Assume

potent compound status and

handle with high containment.

Precautionary Principle

Recommended Storage

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 6 months.

Supplier Recommendations

Solubility Soluble in DMSO. Supplier Information

Waste Category Hazardous Chemical Waste EPA/RCRA Guidelines

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling IV-361 to prevent inhalation,

ingestion, and skin contact.
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Activity Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator.Gloves: Double-gloving with

nitrile gloves.Eye Protection: Chemical splash

goggles.Lab Coat: Disposable or dedicated non-

absorbent lab coat.Ventilation: Certified

chemical fume hood or powder containment

hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves.Eye

Protection: Chemical splash goggles or face

shield.Lab Coat: Standard laboratory

coat.Ventilation: Chemical fume hood.

In Vitro / In Vivo Experiments

Gloves: Nitrile gloves.Eye Protection: Safety

glasses with side shields.Lab Coat: Standard

laboratory coat.

Experimental Protocols: Step-by-Step Handling and
Disposal
3.1. Receiving and Storage

Inspect: Upon receipt, visually inspect the container for any damage or leaks within a fume

hood.

Verify: Confirm that the compound name, CAS number, and quantity match the order.

Log: Record the compound in your chemical inventory system.

Store: Store the compound at the recommended temperature (-20°C for solid, -80°C for

solutions) in a designated, labeled, and secure location.

3.2. Stock Solution Preparation (Example: 10 mM DMSO Stock)

Pre-calculation: Determine the required mass of IV-361 and volume of DMSO. For 1 ml of a

10 mM solution, you will need 4.576 mg of IV-361.
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PPE: Don all required PPE for handling solid compounds.

Weighing: In a chemical fume hood or powder containment hood, carefully weigh the desired

amount of IV-361 into a tared vial.

Solubilization: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Labeling: Clearly label the vial with the compound name, concentration, solvent, date, and

your initials.

Storage: Store the stock solution at -80°C.

3.3. Disposal Plan

Proper disposal of IV-361 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste:

Collect all disposable items that have come into contact with IV-361 (e.g., pipette tips,

tubes, gloves, weighing paper) in a dedicated, sealed, and clearly labeled hazardous

waste container.

Label the container as "Hazardous Waste: IV-361 (CDK7 Inhibitor)".

Liquid Waste:

Collect all unused solutions and contaminated media in a labeled, leak-proof hazardous

waste container.

Do not pour any liquid waste containing IV-361 down the drain.

Segregate waste streams as required by your institution (e.g., halogenated vs. non-

halogenated solvents).

Decontamination:
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Wipe down all work surfaces (fume hood, benchtop) with an appropriate deactivating

solution (if known) or a strong detergent, followed by 70% ethanol.

Decontaminate all non-disposable equipment (e.g., spatulas, glassware) by soaking in a

suitable cleaning solution before standard washing procedures.

Waste Pickup:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) department.
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Caption: Simplified signaling pathway of CDK7 and its inhibition by IV-361.

4.2. Experimental Workflow for Handling IV-361
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Caption: Step-by-step workflow for the safe handling and disposal of IV-361.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling IV-
361]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8210087#personal-protective-equipment-for-
handling-iv-361]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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